Cas no 21829-75-4 (5H-1-Benzothiopyran)

• Product Name: 5H-1-Benzothiopyran
• CAS No: 21829-75-4
• MF: C₉H₈S
• MW: 148.224821090698
• CID: 250233
• PubChem ID: 54246136
• Update Time: 2025-04-19

5H-1-Benzothiopyran Chemical and Physical Properties

Names and Identifiers

• 5H-1-Benzothiopyran
• 5H-thiochromene
• 21829-75-4
• DTXSID10710022

• Inchi： 1S/C9H8S/c1-2-6-9-8(4-1)5-3-7-10-9/h1-3,5-7H,4H2
• InChI Key： QTJYKYAZQBBHSP-UHFFFAOYSA-N
• SMILES： S1C=CC=C2C1=CC=CC2

Computed Properties

• Exact Mass: 374.14800
• Monoisotopic Mass: 148.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 101.66000
• LogP: 3.28730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans